Cas no 6590-94-9 (3,4-Dichlorophenyl isothiocyanate)
6590-94-9 structure
Product Name:3,4-Dichlorophenyl isothiocyanate
CAS No:6590-94-9
MF:C7H3Cl2NS
MW:204.076418161392
MDL:MFCD00037828
CID:85720
PubChem ID:23065
Update Time:2025-04-18
3,4-Dichlorophenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dichlorophenyl isothiocyanate
- 3,4-Dichloroisothiocyanatobenzene
- 1,2-dichloro-4-isothiocyanatobenzene
- Isothiocyanic Acid 3,4-Dichlorophenyl Ester
- Benzene, 1,2-dichloro-4-isothiocyanato-
- 3,4-Dichlorophenylisothiocyanate
- OSBIEFWIIINTNJ-UHFFFAOYSA-N
- Benzene, 1,2-dichloro-4-isothiocyanato- (9CI)
- ISOTHIOCYANIC ACID, 3,4-DICHLOROPHENYL ESTER
- 1,2-dichloro-4-isothiocyanato-benzene
- NSC220236
- FT-0728406
- NSC-220236
- 3,4-Dichloro-1-isothiocyanato-benzene
- 3,4-Dichloro-1-isothiocyanatobenzene
- MFCD00037828
- NSC 220236
- Benzene,1,2-dichloro-4-isothiocyanato-
- SCHEMBL1052023
- L58BMT3A78
- DTXSID10216115
- AKOS000279631
- EINECS 229-526-0
- H10811
- NS00035930
- 1,2-Dichloro-4-isothiocyanatobenzene #
- BRN 0511101
- 3,4-Dichlorophenyl isothiocyanate, 97%
- GS-5479
- 6590-94-9
- SY048896
- EN300-20679
- F0001-1759
- 4-12-00-01271 (Beilstein Handbook Reference)
- D4926
- J-802102
- A835274
- DB-021869
-
- MDL: MFCD00037828
- Inchi: 1S/C7H3Cl2NS/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H
- InChI Key: OSBIEFWIIINTNJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)N=C=S)Cl
- BRN: 0511101
Computed Properties
- Exact Mass: 202.93600
- Monoisotopic Mass: 202.936
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 44.4
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Transparent light yellow liquid
- Density: 1.422 g/mL at 25 °C(lit.)
- Boiling Point: 148°C/10mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.68(lit.)
- PSA: 44.45000
- LogP: 3.72770
- Sensitiveness: Moisture Sensitive
3,4-Dichlorophenyl isothiocyanate Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H314
- Warning Statement: P280,P305+P351+P338,P310
- Hazardous Material transportation number:UN 3265 8/PG 3
- WGK Germany:3
- Hazard Category Code: 34
- Safety Instruction: S23-S26-S27-S36/37/39-S45
- RTECS:NX8490000
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R34
- Packing Group:III
- Safety Term:8
- Packing Group:III
- Hazard Level:8
- HazardClass:8
- PackingGroup:III
- Storage Condition:0-10°C
3,4-Dichlorophenyl isothiocyanate Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3,4-Dichlorophenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D4926-5g |
3,4-Dichlorophenyl isothiocyanate |
6590-94-9 | 98.0%(GC) | 5g |
¥360.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D4926-25g |
3,4-Dichlorophenyl isothiocyanate |
6590-94-9 | 98.0%(GC) | 25g |
¥990.0 | 2022-06-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D838616-5g |
3,4-Dichlorophenyl isothiocyanate |
6590-94-9 | 97% | 5g |
299.70 | 2021-05-17 | |
| TRC | D482713-250mg |
3,4-Dichlorophenyl Isothiocyanate |
6590-94-9 | 250mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D482713-500mg |
3,4-Dichlorophenyl Isothiocyanate |
6590-94-9 | 500mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D482713-2.5g |
3,4-Dichlorophenyl Isothiocyanate |
6590-94-9 | 2.5g |
$ 95.00 | 2022-06-05 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D93450-5g |
3,4-DICHLOROPHENYL ISOTHIOCYANATE |
6590-94-9 | 97% | 5g |
¥177.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D93450-25g |
3,4-DICHLOROPHENYL ISOTHIOCYANATE |
6590-94-9 | 97% | 25g |
¥623.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D93450-1g |
3,4-DICHLOROPHENYL ISOTHIOCYANATE |
6590-94-9 | 97% | 1g |
¥48.0 | 2023-09-08 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022878-25g |
3,4-Dichlorophenyl isothiocyanate |
6590-94-9 | 98% | 25g |
¥1132 | 2024-05-22 |
3,4-Dichlorophenyl isothiocyanate Related Literature
-
Muhammad Aamir Javed,Saba Bibi,Muhammad Saeed Jan,Muhammad Ikram,Asma Zaidi,Umar Farooq,Abdul Sadiq,Umer Rashid RSC Adv. 2022 12 22503
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